Cas no 2138387-22-9 (4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid
• CAS No: 2138387-22-9
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 5812683
• PubChem ID: 165477828
• Update Time: 2025-06-09

4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid
• 2138387-22-9
• EN300-1083594

• Inchi： 1S/C15H26N2O4/c1-14(2,3)21-13(20)16-10-15(12(18)19)6-8-17(9-7-15)11-4-5-11/h11H,4-10H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： RHWXCLXXEZXTNS-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCN(CC1)C1CC1)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid

Comprehensive Overview of 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid (CAS No. 2138387-22-9)

The compound 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid (CAS No. 2138387-22-9) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique structural features, including a cyclopropyl group and a tert-butoxycarbonyl (Boc) protected amine. These functional groups make it a valuable intermediate in the synthesis of complex drug candidates, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for custom synthesis intermediates like 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers are increasingly focusing on piperidine-based scaffolds due to their versatility in modulating biological activity. This compound's carboxylic acid moiety and Boc-protected amine offer excellent opportunities for further derivatization, making it a sought-after building block in peptide mimetics and small molecule drug design.

One of the most frequently asked questions in scientific forums is: "What are the applications of 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid in drug development?" The answer lies in its role as a key intermediate for compounds targeting G-protein-coupled receptors (GPCRs) and neurotransmitter transporters. Its structural rigidity, imparted by the cyclopropyl ring, enhances binding affinity and selectivity, which are critical for CNS drug candidates. Additionally, the Boc group provides a convenient handle for selective deprotection, enabling precise control over synthetic pathways.

From a synthetic chemistry perspective, CAS No. 2138387-22-9 exemplifies the growing trend toward fragment-based drug design (FBDD). Its modular structure allows researchers to explore structure-activity relationships (SAR) with high efficiency. The compound's chiral center at the piperidine ring also opens doors to stereoselective synthesis, a hot topic in modern asymmetric catalysis. These attributes align with the industry's shift toward precision medicine and personalized therapeutics.

Another trending query among chemists is: "How does the tert-butoxycarbonyl (Boc) group enhance the stability of 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid?" The Boc protection strategy is widely favored for its ability to shield reactive amines during multi-step syntheses. This is particularly valuable in solid-phase peptide synthesis (SPPS) and combinatorial chemistry, where orthogonal protection is essential. The compound's stability under acidic conditions (except when deliberately deprotected) further underscores its utility in high-throughput screening (HTS) workflows.

Environmental and green chemistry considerations are also shaping the discourse around specialty intermediates like this one. The cyclopropyl motif is increasingly studied for its metabolic stability, reducing the risk of off-target effects in vivo. Moreover, the compound's potential for biocatalysis and enzymatic resolution aligns with the pharmaceutical industry's push toward sustainable synthesis. These aspects resonate with the broader scientific community's focus on eco-friendly drug manufacturing.

In summary, 4-({(tert-butoxy)carbonylamino}methyl)-1-cyclopropylpiperidine-4-carboxylic acid (CAS No. 2138387-22-9) represents a convergence of cutting-edge medicinal chemistry and innovative synthetic methodologies. Its applications span neuropharmacology, enzyme inhibition, and peptide engineering, making it a compound of enduring interest in both academic and industrial research settings. As the field evolves, this molecule will likely play a pivotal role in addressing unmet medical needs through rational drug design.